8-Ethyl-2-{4-[(2-fluorophenyl)carbamothioyl]piperazin-1-yl}-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid

• Molecular Formula: C21H21FN6O3S
• Molecular Weight: 456.5 g/mol
• IUPAC Name: 8-ethyl-2-[4-[(2-fluorophenyl)carbamothioyl]piperazin-1-yl]-5-oxopyrido[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C21H21FN6O3S/c1-2-26-12-14(19(30)31)17(29)13-11-23-20(25-18(13)26)27-7-9-28(10-8-27)21(32)24-16-6-4-3-5-15(16)22/h3-6,11-12H,2,7-10H2,1H3,(H,24,32)(H,30,31)
• InChI Key: MTNBCQYXZPFIAM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CN=C(N=C21)N3CCN(CC3)C(=S)NC4=CC=CC=C4F)C(=O)O

Description

8-Ethyl-2-{4-[(2-fluorophenyl)carbamothioyl]piperazin-1-yl}-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid is a useful research compound. Its molecular formula is C21H21FN6O3S and its molecular weight is 456.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pipemidic acid (25 mg, 0.0824 mmol) and 2-fluorophenyl isothiocyanate (10 μL, 0.0824 mmol) were used. Purification on silica yielded compound 30 in Table 1, below (24 mg, 64%). 1H NMR (300 MHz, CDCl3) δ 9.35 (s, 1H), 8.69 (s, 1H), 7.64 (t, J=7.34 Hz, 1H), 7.21-7.12 (m, 3H), 4.35 (q, J=6.90 Hz, 2H), 4.28-4.02 (m, 8H), 1.50 (t, J=7.09 Hz, 3H) ppm.